Cas no 23663-16-3 (7-(2-hydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-hydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 23663-16-3
• MF: C₁₄H₂₁N₅O₃
• MW: 307.348242521286
• CID: 5554509
• PubChem ID: 6485822
• Update Time: 2025-08-04

7-(2-hydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• AKOS000582164
• 7-(2-hydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione
• F3144-0014
• 23663-16-3
• AKOS024479959
• 7-(2-Hydroxy-propyl)-1,3-dimethyl-8-pyrrolidin-1-yl-3,7-dihydro-purine-2,6-dione
• SMR000525201
• MLS001203191
• HMS2833F09
• 7-(2-hydroxypropyl)-1,3-dimethyl-8-pyrrolidin-1-ylpurine-2,6-dione
• CHEMBL1878360
• AB00683069-01
• VU0510652-1
• 7-(2-hydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C14H21N5O3/c1-9(20)8-19-10-11(15-13(19)18-6-4-5-7-18)16(2)14(22)17(3)12(10)21/h9,20H,4-8H2,1-3H3
• InChI Key： YGNHAVXAULPFAM-UHFFFAOYSA-N
• SMILES： OC(C)CN1C2C(N(C)C(N(C)C=2N=C1N1CCCC1)=O)=O

Computed Properties

• Exact Mass: 307.16443955g/mol
• Monoisotopic Mass: 307.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.9Ų

Additional information on 7-(2-hydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound CAS No. 23663-16-3: A Comprehensive Overview

The compound with CAS No. 23663-16-3, known as 7-(2-hydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the purine derivative family and exhibits unique structural and functional properties that make it a subject of interest in both academic and industrial settings.

Purine derivatives have long been recognized for their role in biological systems, particularly in nucleic acid structures and energy transfer mechanisms. The purine backbone of this compound provides a scaffold for various functional groups that can influence its bioactivity. The presence of pyrrolidine as a substituent adds complexity to the molecule's structure, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability.

Recent studies have highlighted the importance of purine analogs in drug discovery, particularly in the development of anticancer agents and enzyme inhibitors. The 7-(2-hydroxypropyl) group in this compound introduces hydroxyl functionality, which could play a role in hydrogen bonding interactions within biological systems. This feature is crucial for understanding the compound's potential interactions with cellular targets.

The dimethyl groups at positions 1 and 3 of the purine ring contribute to the molecule's stability and lipophilicity, which are essential properties for drug candidates aiming to cross biological membranes. Additionally, the tetrahydro structure at positions 2 and 7 suggests a degree of saturation that may influence the compound's metabolic stability and resistance to oxidative degradation.

From a synthetic chemistry perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The incorporation of pyrrolidine as a substituent likely involves nucleophilic substitution or cycloaddition reactions, depending on the specific synthetic pathway employed.

Emerging research has also explored the potential of this compound in modulating cellular signaling pathways. For instance, its ability to inhibit specific kinases or act as an agonist/antagonist for G-protein coupled receptors (GPCRs) has been under investigation. These findings underscore its potential role in therapeutic areas such as neurodegenerative diseases, inflammation, and metabolic disorders.

In terms of pharmacokinetics, the hydroxylpropyl group may enhance the compound's solubility in aqueous media, facilitating its absorption and distribution within the body. However, further studies are required to fully characterize its pharmacokinetic profile and assess its suitability as a drug candidate.

The development of novel analogs based on this compound is an active area of research. By modifying substituents at various positions on the purine ring or altering the side chains (e.g., replacing pyrrolidine with other heterocycles), researchers aim to optimize bioactivity while minimizing potential off-target effects.

In conclusion, CAS No. 23663-16-3 represents a promising lead compound with diverse applications across multiple disciplines. Its unique structure combines features that enhance both its chemical stability and biological activity, making it a valuable tool for advancing scientific research and therapeutic development.